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Enprofylline: Chemical and Physical Properties

The table below summarizes the key identified properties of Enprofylline that are relevant for solvent

selection [1].

Property Value / Description

Chemical Formula C₈H₁₀N₄O₂ [1]

IUPAC Name 3-propyl-2,3,6,7-tetrahydro-1H-purine-2,6-dione [1]

Average Molecular Weight 194.19 g/mol [1]

Water Solubility 1200 mg/L (Experimental) [1]

logP 0.33 (Experimental) [1]

Melting Point 287-289 °C [1]

Synonym 3-propylxanthine [2]
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Framework for Developing Solvent Compatibility
Protocols

Since direct protocols are unavailable, you can establish reliable in-house methods by adapting standard

solvent compatibility frameworks. The following workflow outlines a systematic approach for testing and

validating solvents for use with enprofylline in analytical applications, such as when preparing standard

solutions for HPLC or UV-Vis spectroscopy.
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Start

Step 1: Initial Solvent Screening

End

Step 2: Solution Stability Assessment
Cross-reference solvent with
material compatibility charts

(e.g., PTFE, stainless steel, quartz)

Compatibility Check

Prepare a concentrated
solution of Enprofylline

and observe

Solubility Test

Step 3: Analytical Method Validation Monitor for precipitation
or color change over 24-48 hours

Short-term Stability

Store at controlled temperatures
and monitor over weeks

Long-term Stability

Step 4: Protocol Documentation & Final Recommendation
Run HPLC to check for

degradation peaks or shifting
retention times

Chromatographic Analysis

Check for changes in UV-Vis
absorbance spectrum

Spectroscopic Analysis

D1

Document all parameters:
solvent, concentration,

temperature, storage conditions

D2

Finalize SOP for use
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Key Considerations for the Workflow

Initial Solvent Screening: Start by consulting chemical compatibility charts to ensure the solvent
won't damage your analytical equipment (e.g., HPLC seals, tubing, or quartz cuvettes) [3] [4].

Common HPLC solvents like acetonitrile and methanol are often compatible with system materials,
but always verify [5].

Solution Stability Assessment: After confirming solubility, you must assess the chemical stability of
enprofylline in the solvent over time. Look for signs of precipitation or chemical degradation.

Analytical Method Validation: The most critical step is to use analytical techniques to confirm that
the enprofylline has not degraded. The presence of new peaks in HPLC or a change in the UV-Vis

spectrum indicates that the solvent is not compatible for your application [3].

Troubleshooting Guide and FAQs

Based on general laboratory practices, here are some common issues and solutions you might encounter.

Issue Possible Cause Suggested Solution

Low / Inconsistent
Solubility

Solvent polarity
mismatch.

Test solvent mixtures (e.g., Water/Methanol). Pre-
solubilize in a small amount of DMSO before diluting.

Precipitation Over
Time

Solution instability,
temperature change.

Ensure storage at constant temperature. Increase
solvent volume (reduce concentration). Change

solvent system.

New Peaks in
HPLC

Chemical degradation

of Enprofylline.

Use a more inert solvent (e.g., avoid strong

acids/bases). Prepare fresh solutions immediately
before analysis.

Abnormal
Absorbance
Spectra

Solvent interaction or
cuvette damage.

Ensure solvent is spectroscopically grade. Verify
solvent compatibility with quartz cuvettes [3].

Frequently Asked Questions
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What is the primary safety consideration when working with enprofylline solutions? While the

pharmacological profile of enprofylline is established, always treat laboratory chemicals with caution.

Use appropriate personal protective equipment (PPE) like gloves and safety glasses. Refer to the

material safety data sheet (MSDS) for the specific salt form of enprofylline you are using.

We are using UV-Vis spectroscopy. How can we prevent damaging our quartz cuvettes? Quartz is

susceptible to etching and damage from certain solvents. Always consult a solvent-cuvette

compatibility chart. Generally, avoid strong alkalis, concentrated phosphoric acid, and especially

hydrofluoric acid, which rapidly dissolves quartz. Even with compatible solvents, ensure proper

cleaning and drying after use [3].

A client has requested analysis in a specific solvent. What is the first step? First, perform a small-

scale compatibility test. Check the solvent's compatibility with your entire analytical flow path

(column, tubing, seals). Then, run a blank injection of the solvent and a small test injection of an

enprofylline standard to check for column retention time stability, peak shape, and any signs of system

contamination or damage [5].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[https://www.smolecule.com/products/b527190#enprofylline-solvent-compatibility-experimental-

protocols]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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